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Compound of Interest

2-(1,2-Benzisoxazol-3-yl)acetic

Compound Name: )
acid

Cat. No.: B189195

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(1,2-Benzisoxazol-3-yl)acetic
acid, a key intermediate in the synthesis of the antiepileptic drug Zonisamide.[1] This document
details its chemical and physical properties, safety and handling protocols, synthesis
methodologies, and potential biological relevance.

Chemical and Physical Properties

2-(1,2-Benzisoxazol-3-yl)acetic acid is a white to light yellow crystalline powder.[1] Its key
properties are summarized in the table below for easy reference.
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Property Value Source
Molecular Formula CoH7NOs3 [1]
Molecular Weight 177.16 g/mol [1]

CAS Number 4865-84-3 [1]
Melting Point 123 °C

Boiling Point 377.3 £ 17.0 °C (Predicted) [1]
Density 1.394 + 0.06 g/cm? (Predicted) [1]
Solubility Soluble in Methanol [1]

pKa 3.60 + 0.30 (Predicted) [1]
Appearance White to light yellow to light 1]

orange powder to crystal

Safety and Handling

GHS Hazard Classification:

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2-(1,2-Benzisoxazol-3-yl)acetic acid is classified as follows:

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye ” H319: Causes serious eye
Irritation irritation

Specific target organ toxicity 3 H335: May cause respiratory
(single exposure) irritation

Acute toxicity, oral 4 H302: Harmful if swallowed

Pictograms:
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Signal Word: Warning
Precautionary Statements:

A comprehensive list of precautionary statements for the safe handling and use of this
compound is provided below.
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Type Code Statement

Avoid breathing
Prevention P261 dust/fume/gas/mist/vapors/spr

ay.

Wash face, hands and any

P264 exposed skin thoroughly after
handling.
Do not eat, drink or smoke
P270 _ _
when using this product.
Use only outdoors or in a well-
P271 _
ventilated area.
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.
IF SWALLOWED: Call a
POISON CENTER or
Response P301+P312 L
doctor/physician if you feel
unwell.
IF ON SKIN: Wash with plenty
P302+P352

of soap and water.

IF INHALED: Remove person
P304+P340 to fresh air and keep

comfortable for breathing.

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.

Call a POISON CENTER or
P312 doctor/physician if you feel

unwell.
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P330 Rinse mouth.
If skin irritation occurs: Get
P332+P313 ) ) )
medical advice/attention.
If eye irritation persists: Get
P337+P313 ) ) )
medical advice/attention.
Take off contaminated clothing
P362
and wash before reuse.
Store in a well-ventilated
Storage P403+P233 place. Keep container tightly
closed.
P405 Store locked up.
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.

First Aid Measures:

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation persists, call a physician.

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur.

Handling and Storage:

e Handling: Wear personal protective equipment/face protection. Ensure adequate ventilation.

Do not get in eyes, on skin, or on clothing. Avoid ingestion and inhalation. Avoid dust
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formation.

o Storage: Keep in a dry, cool and well-ventilated place. Keep container tightly closed.
Recommended storage temperature is 2-8°C. Incompatible with strong oxidizing agents.

Experimental Protocols
Synthesis of 2-(1,2-Benzisoxazol-3-yl)acetic acid from 4-
Hydroxycoumarin

This protocol details a common method for the synthesis of 2-(1,2-Benzisoxazol-3-yl)acetic
acid.

Materials:

4-Hydroxycoumarin

Hydroxylamine hydrochloride

Sodium acetate

Methanol

Water

Hydrochloric acid (50%)

Procedure:[2]

To a stirred solution of 4-Hydroxycoumarin (500g, 3.086 mol) in methanol (5.0 L) at 25-30°C,
add Hydroxylamine hydrochloride (75g, 1.08 mol).

Add sodium acetate (8859, 10.80 mol) to the solution in portions over a period of 30 minutes.

Stir the reaction mixture at 25-30°C for 30 minutes.

Heat the mixture to reflux (65-70°C) and maintain at reflux for 5-6 hours. Monitor the reaction
progress by Thin Layer Chromatography (TLC).
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After completion of the reaction, distill off the methanol under vacuum at a temperature
below 50°C.

To the residue, add 7.0 L of water and cool the resulting solution to 10-15°C.

Adjust the pH of the reaction mass to 2-3 with 50% hydrochloric acid and stir for one hour at
10-15°C.

Filter the resulting solid and wash with 2 L of water.

Dry the solid at 55-60°C to obtain 2-(1,2-Benzisoxazol-3-yl)acetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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yl)acetic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189195#2-1-2-benzisoxazol-3-yl-acetic-acid-safety-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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